Cas no 426829-21-2 (2-Chloro-6-(1-(3-fluorophenyl)ethoxy)pyrazine)

2-Chloro-6-(1-(3-fluorophenyl)ethoxy)pyrazine structure
426829-21-2 structure
Product Name:2-Chloro-6-(1-(3-fluorophenyl)ethoxy)pyrazine
CAS No:426829-21-2
MF:C12H10ClFN2O
MW:252.672005176544
CID:324498
PubChem ID:11391120
Update Time:2025-04-19

2-Chloro-6-(1-(3-fluorophenyl)ethoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-(1-(3-fluorophenyl)ethoxy)pyrazine
    • 2-chloro-6-[1-(3-fluorophenyl)ethoxy]pyrazine
    • Pyrazine, 2-chloro-6-[1-(3-fluorophenyl)ethoxy]-
    • 2-(1-(3-FLUOROPHENYL)ETHOXY)-6-CHLOROPYRAZINE
    • 2-chloranyl-6-[1-(3-fluorophenyl)ethoxy]pyrazine
    • AGN-PC-0085YM
    • AK136678
    • CTK1D4883
    • KB-13444
    • A825982
    • 426829-21-2
    • SCHEMBL3266330
    • AKOS015891450
    • AEKVMDSKMIBDKH-UHFFFAOYSA-N
    • FT-0740480
    • DTXSID10464452
    • 2-Chloro-6-[1-(3-fluorophenyl)ethoxy]-pyrazine
    • Inchi: 1S/C12H10ClFN2O/c1-8(9-3-2-4-10(14)5-9)17-12-7-15-6-11(13)16-12/h2-8H,1H3
    • InChI Key: AEKVMDSKMIBDKH-UHFFFAOYSA-N
    • SMILES: ClC1=CN=CC(=N1)OC(C)C1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 252.04700
  • Monoisotopic Mass: 252.0465688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • Density: 1.302±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 321.9°C at 760 mmHg
  • Flash Point: 148.5°C
  • Refractive Index: 1.564
  • Solubility: Very slightly soluble (0.2 g/l) (25 º C),
  • PSA: 35.01000
  • LogP: 3.40910

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